BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Properties of 4-(2-
Isothiocyanatophenyl)morpholine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-(2-
Compound Name:

Isothiocyanatophenyl)morpholine
CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

An In-Depth Technical Guide
Executive Summary

4-(2-1sothiocyanatophenyl)morpholine (also known as N-(2-
isothiocyanatophenyl)morpholine or 2-morpholinophenyl isothiocyanate) is a bifunctional aryl
building block characterized by an electrophilic isothiocyanate (-NCS) group ortho to a
morpholine ring. Unlike its more common para-isomer (CAS 51317-66-9), the ortho-isomer
possesses unique steric and electronic properties driven by the proximity of the morpholine
nitrogen to the reactive isothiocyanate center. This compound serves as a critical intermediate
in the synthesis of covalent kinase inhibitors, thiourea-based organocatalysts, and heterocyclic
scaffolds such as benzothiazines.

Chemical Identity & Physicochemical Profile

This molecule combines a lipophilic, electron-rich aromatic system with a reactive electrophile.
The ortho-positioning of the morpholine ring introduces significant steric bulk, influencing both
the stability and the selectivity of the isothiocyanate group.
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Key ldentifiers

Property Description

IUPAC Name 4-(2-1sothiocyanatophenyl)morpholine
Common Name 2-Morpholinophenyl isothiocyanate
Molecular Formula C11H12N20S

Molecular Weight 220.29 g/mol

Ortho-substituted aryl isothiocyanate; Tertiary
Structural Features ] ]
amine (morpholine)

Distinct from the para-isomer (CAS 51317-66-9)

and meta-isomer.

Isomeric Distinction

Predicted Physicochemical Properties

» Physical State: Likely a pale yellow to orange oil or low-melting solid (based on structural
analogs like 5-fluoro-2-morpholinophenyl isothiocyanate).

 Solubility: Highly soluble in organic solvents (DCM, THF, DMSO, Acetonitrile). Limited
solubility in water; however, the morpholine nitrogen can be protonated at low pH to improve
agueous solubility, though this risks acid-catalyzed hydrolysis of the isothiocyanate.

e LogP (Predicted): ~2.0 — 2.5 (Lipophilic).

 Stability: Moisture-sensitive. The isothiocyanate group slowly hydrolyzes to the
corresponding amine and COS/CO:z: in the presence of water, a process accelerated by basic
conditions.

Synthesis & Production Protocols

The synthesis of 4-(2-isothiocyanatophenyl)morpholine follows a convergent route, typically
starting from 2-chloronitrobenzene. The workflow ensures the installation of the morpholine ring
prior to the sensitive isothiocyanate group.

Synthetic Pathway (Step-by-Step)

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1623059/docs?utm_src=pdf-body#chemical-properties-of-4-2-isothiocyanatophenyl-morpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Nucleophilic Aromatic Substitution (SrAr)

» Reagents: 2-Chloronitrobenzene, Morpholine (excess or with base like K2COs), DMSO or
DMF, 80—100°C.

e Mechanism: The morpholine nitrogen attacks the electron-deficient carbon ortho to the nitro
group, displacing chloride.

e Product: 4-(2-Nitrophenyl)morpholine.
Step 2: Nitro Reduction

e Reagents: Hz (gas) with Pd/C catalyst (ethanol/EtOAc) OR Iron powder/NHa4Cl
(ethanol/water).

o Rationale: Catalytic hydrogenation is cleaner, but iron reduction is preferred if halogen
substituents (that might undergo hydrogenolysis) are present on the ring.

e Product: 2-Morpholinoaniline (The immediate precursor).
Step 3: Isothiocyanation

o Method A (Thiophosgene): Reaction of 2-morpholinoaniline with thiophosgene (CSCl2) in a
biphasic system (DCM/Water) with NaHCOs or CaCOs as an acid scavenger.

e Method B (CS2/DCC): Reaction with Carbon Disulfide (CSz) and Dicyclohexylcarbodiimide
(DCC) or Tosyl Chloride. This avoids the use of highly toxic thiophosgene.

e Product:4-(2-1sothiocyanatophenyl)morpholine.

Synthesis Workflow Diagram

2-Chioronitrobenzene S NAYSuEstution 4-(2-Nitropheny)morpholine et
(Morpholine, K2CO3, Heat) Y (H2/Pd-C or Fe/NHACI) (Precursor) ) (CSCI2 or CS2/DCC)

4-(2-Isothiocyanatophenyl)morpholine
(Target)

Click to download full resolution via product page
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Figure 1: Convergent synthesis pathway from 2-chloronitrobenzene to the target
isothiocyanate.

Chemical Reactivity & Ortho-Effects

The reactivity of 4-(2-isothiocyanatophenyl)morpholine is defined by the electrophilicity of
the isothiocyanate carbon, modulated by the ortho-morpholine group.

The Ortho-Effect

Unlike the para-isomer, the ortho-morpholine group exerts two distinct effects:

» Steric Hindrance: The bulky morpholine ring shields the isothiocyanate carbon, potentially
slowing down reaction rates with bulky nucleophiles compared to the para-isomer.

o Electronic Deactivation: The morpholine nitrogen donates electron density into the benzene
ring (resonance). This increases the electron density of the aromatic system, making the
isothiocyanate carbon less electrophilic (less positive character) than in unsubstituted phenyl
isothiocyanate.

Primary Reactions
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Reaction Type Reagent Product

Mechanism

Primary/Secondary N,N'-Disubstituted
Amines (R-NH-2) Thiourea

Thiourea Formation

Nucleophilic attack of
amine N on NCS

carbon.

o Internal Nucleophiles/  Benzothiazines /
Cyclization ) o
Acid Benzimidazoles

If the reaction partner
allows, the ortho-
morpholine can
sometimes participate
in complex
cyclizations or be
displaced in harsh

conditions.

Hydrolysis Water / Base 2-Morpholinoaniline

Attack of water on
NCS, followed by
decarboxylation (-
COS/COz).

Reactivity Mechanism Diagram
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Ortho-Effect:

Steric Shielding & Electronic Donation
(Reduces Reactivity)

Modulates

Nucleophile (R-NH2, R-SH) 4-(2-Isothiocyanatophenyl)morpholine

(Electrophilic NCS)

Nucleophilic Attack

Proton Transfer

Thiourea / Dithiocarbamate

Click to download full resolution via product page

Figure 2: Mechanistic pathway of nucleophilic addition, highlighting the modulating role of the
ortho-substituent.

Biological Applications
Covalent Probes & Inhibitors

Isothiocyanates are classic "warheads" for covalent drugs. They react specifically with cysteine
residues (thiol groups) in proteins.

¢ Targeting: The 2-morpholino group can act as a "hinge binder" or recognition element in
kinase inhibitors, directing the molecule to the ATP binding pocket.

+ Covalent Bond Formation: Once bound, the ortho-isothiocyanate is positioned to react with a
nearby cysteine (e.g., Cys481 in BTK or similar non-catalytic cysteines), forming a stable
dithiocarbamate or thiourea linkage. This leads to irreversible inhibition.
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Chemical Biology

This compound can serve as a chemical probe to map reactive cysteines in a proteome. The
morpholine tag improves solubility and can be used as a handle for further functionalization if
modified (e.g., using an alkyne-tagged morpholine analog).

Safety & Handling Protocols

Warning: Aryl isothiocyanates are potent irritants and sensitizers.

Lachrymator: Vapors can cause severe eye and respiratory irritation.[1] Handle only in a
functioning fume hood.

o Skin Sensitizer: Direct contact can cause allergic dermatitis. Double-gloving (Nitrile) is
recommended.

e Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen) to prevent hydrolysis.
Desiccate if possible.[2]

o Spill Cleanup: Neutralize spills with a solution of dilute ammonia or ethanolamine (to convert
the isothiocyanate to a non-volatile thiourea) before disposal.
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131679-55-5) and 3-methyl-2-morpholinophenyl isothiocyanate (CAS 131679-58-8).
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o Reactivity of Isothiocyanates
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 Biological Activity of Morpholine-Isothiocyanates
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o Nrf2 Induction: 3-Morpholinopropyl isothiocyanate studies.[2][6] Carcinogenesis, 2008,
29(3), 594-9. (Demonstrates biological activity of morpholine-linked isothiocyanates).

o Safety Data

o General MSDS: Fisher Scientific Safety Data Sheet for 4-Morpholinophenyl isothiocyanate
(Para-isomer used as proxy for hazard classification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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